molecular formula C6H10INO2 B8446813 4-Iodopipecolinic acid

4-Iodopipecolinic acid

Cat. No.: B8446813
M. Wt: 255.05 g/mol
InChI Key: AVSXGNYQIHUEEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Iodopipecolinic acid is a useful research compound. Its molecular formula is C6H10INO2 and its molecular weight is 255.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H10INO2

Molecular Weight

255.05 g/mol

IUPAC Name

4-iodopiperidine-2-carboxylic acid

InChI

InChI=1S/C6H10INO2/c7-4-1-2-8-5(3-4)6(9)10/h4-5,8H,1-3H2,(H,9,10)

InChI Key

AVSXGNYQIHUEEL-UHFFFAOYSA-N

Canonical SMILES

C1CNC(CC1I)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloropicolinic acid methyl ester (2.4 g, 14.1 mmol), 57% hydroiodic acid (13.3 mL) and 50% aqueous hypophosphorous acid (0.66 mL) was stirred at 85° C. for 2 h and then was stirred at 107° C. overnight. The mixture was cooled to 95° C. At this temperature over 30 minutes 10 M sodium hydroxide aqueous solution (4.2 mL) was added, followed by the addition of water (15.2 mL). The mixture was cooled to rt and stirred at rt for 1 h. The precipitate was filtered, washed with cold water and dried under high vacuum overnight to give 4-iodopipecolinic acid 13a (3.5 g, 66%): 1H NMR (300 MHz, DMSO d6) δ 8.39 (d, J=5.1, 1), 8.35 (d, J=1.8, 1), 8.07 (dd, J=1.7, 5.2, 1); MS (ESPOS): 250.2 [M+H]+.
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
13.3 mL
Type
reactant
Reaction Step One
Quantity
0.66 mL
Type
reactant
Reaction Step One
Quantity
4.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
15.2 mL
Type
solvent
Reaction Step Three

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